fluoroantimonic acid

Specification

• CAS No.: 16950-06-4
• Molecular Formula: F6HSb
• Molecular Weight: 236.76
• IUPAC Name: pentafluoro-λ5-stibane;hydrofluoride
• Standard InChI: InChI=1S/6FH.Sb/h6*1H;/q;;;;;;+5/p-5
• SMILES: F.F[Sb](F)(F)(F)F

Introduction

Physical Properties

Fluoroantimonic acid possesses distinctive physical characteristics that distinguish it from conventional acids. At standard conditions (25°C and normal atmospheric pressure), it exists as a liquid with a color ranging from yellow to colorless. The acid has a relatively low melting point of approximately 20°C, making it liquid at room temperature.

The following table summarizes the key physical properties of fluoroantimonic acid:

Property	Value
Physical state (25°C)	Liquid
Color	Yellow to colorless
Density	2.885 g/mL at 25°C
Melting point	20°C
Vapor pressure	14 mm Hg (18°C)
Molecular formula	HSbF₆ (simplified)
Molecular weight	236.76 g/mol
Solubility	Fully miscible with water (reacts violently), soluble in SO₂ClF, SO₂

The hexahydrate form (HSbF₆·6H₂O) has a higher molecular weight of 344.85 g/mol and appears either as a colorless liquid or white solid. The physical properties of fluoroantimonic acid make it particularly challenging to handle, contributing to its restricted use primarily within specialized laboratory settings.

Chemical Properties and Reactivity

Fluoroantimonic acid exhibits exceptional chemical reactivity, largely attributed to its extreme acidity and oxidizing capabilities. Its most notable chemical property is its superacidic nature, characterized by an ability to protonate even exceedingly weak bases, including hydrocarbons, which typically remain unreactive with conventional acids.

The acid demonstrates remarkable corrosive properties, capable of dissolving most materials, including glass, metals, and organic substances. This extreme corrosiveness necessitates storage in containers lined with polytetrafluoroethylene (PTFE, commonly known as Teflon) or other highly resistant fluorinated materials, as only the strong fluoride-carbon bonds in these materials can withstand protonation from fluoroantimonic acid.

Fluoroantimonic acid reacts violently with water, producing a highly exothermic reaction that can potentially lead to explosive decompression. The reaction with water produces toxic hydrogen fluoride gas and antimony compounds. Similarly, it reacts violently with cellulose-based materials such as paper and wood, causing rapid dehydration and potential ignition.

When heated to approximately 40°C, fluoroantimonic acid decomposes, releasing toxic hydrogen fluoride gas, further highlighting the hazards associated with its handling. Its strong oxidizing properties combined with its extreme acidity make it one of the most reactive chemical substances known to science.

Acidity Measurements

The acidity of fluoroantimonic acid far exceeds traditional measurement scales like pH. For superacids stronger than sulfuric acid, the Hammett acidity function (H₀) serves as the appropriate measurement unit. Fluoroantimonic acid's acidity varies based on the ratio of hydrogen fluoride to antimony pentafluoride in the mixture.

The following table presents the Hammett acidity function values for various compositions of the HF-SbF₅ system:

HF:SbF₅ Ratio	Hammett Acidity Function (H₀)
Pure HF	-15
99:1 (1 mol% SbF₅)	-20
90:10 (10 mol% SbF₅)	-21
50:50 (>50 mol% SbF₅)	-21 to -23
Optimal mixture	-28 to -31.3

The lowest attained H₀ value for fluoroantimonic acid is approximately -28, although some sources report values below -31. These measurements demonstrate that fluoroantimonic acid is significantly stronger than other superacids, with increased acidity indicated by lower (more negative) H₀ values.

To put this extraordinary acidity into perspective, fluoroantimonic acid is estimated to be approximately 2×10¹⁹ (20 quintillion) times stronger than 100% sulfuric acid. This extreme acidity enables it to protonate even the weakest Lewis bases, including hydrocarbons, generating carbocations that serve as important intermediates in various chemical reactions.

Applications and Uses

Despite its hazardous nature, fluoroantimonic acid serves several important functions in specialized chemical applications. Its primary uses center around its ability to protonate compounds that resist protonation by conventional acids and its capacity to generate reactive intermediates for chemical synthesis.

In research settings, fluoroantimonic acid is predominantly employed in organic chemistry and superacid studies to create highly charged intermediates and investigate their reactions. Its exceptional protonating ability makes it invaluable for studying carbocations and organic reaction mechanisms.

Hydrogen hexafluoroantimonate(V), a related compound, serves as an excellent medium for preparing alkylidene oxonium salts, which have applications in organic synthesis. In the petrochemical industry, fluoroantimonic acid catalyzes certain isomerization and alkylation reactions that require extremely strong acid catalysts.

The pharmaceutical industry utilizes fluoroantimonic acid in the synthesis of complex molecules, particularly where strong protonation is necessary to activate certain functional groups or create specific reactive intermediates. Its unique properties as a protonating solvent in specialized chemical reactions have made it an important tool for chemists working on the frontiers of synthetic organic chemistry.

The global fluoroantimonic acid market is experiencing growth, primarily driven by advancements in the chemical industry and increasing applications in petrochemical processing and pharmaceuticals. Analysts project continued market growth over the next five years, reflecting the acid's expanding role in chemical innovation despite its handling challenges.

Current Research and Market Trends

The fluoroantimonic acid market is experiencing notable evolution, establishing itself as a significant advancement in chemical innovation. Research continues to explore new applications and improved handling techniques for this extraordinary superacid.

Current research focuses on harnessing fluoroantimonic acid's exceptional properties for catalytic applications in chemical synthesis, particularly for reactions that require strong proton-donating capabilities. Scientists are investigating its potential for generating novel reaction pathways and creating compounds that were previously difficult or impossible to synthesize using conventional methods.

Market analysts project growth in the fluoroantimonic acid sector, with a significant compound annual growth rate anticipated over the next five years. This growth is primarily driven by increasing demand from the chemical industry, particularly in petrochemical processing and pharmaceutical manufacturing, where the acid's unique properties offer advantages in certain synthetic pathways.

The development of safer handling protocols and containment technologies is another active area of research, aimed at mitigating the risks associated with fluoroantimonic acid while preserving its utility in chemical processes. Innovations in fluorinated materials for storage containers and specialized transfer systems continue to improve the safety profile of working with this superacid.

As industries seek more efficient catalysts and reaction pathways, fluoroantimonic acid's role in chemical innovation is likely to expand, despite the challenges associated with its extreme reactivity and hazardous nature.